BE“GHE Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling
(1R,2S)-Xeruborbactam disodium

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: (1R,2S)-Xeruborbactam disodium

Cat. No.: B10854609

Essential Safety and Handling Guide for (1R,2S)-
Xeruborbactam Disodium

This guide provides crucial safety and logistical information for laboratory professionals
handling (1R,2S)-Xeruborbactam disodium. Adherence to these procedures is vital for
ensuring personal safety and maintaining a secure laboratory environment.

(1R,2S)-Xeruborbactam disodium is identified as a potent, ultra-broad-spectrum boronic acid
beta-lactamase inhibitor.[1][2] Due to its chemical nature, it is classified as a hazardous
substance that may intensify fire (oxidizer), is harmful if swallowed, causes skin and eye
irritation, and may lead to allergic skin reactions or respiratory difficulties if inhaled.[3]

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory when handling this compound. The following
table summarizes the required protective gear.
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Body Part Required PPE Specifications

o Must comply with OSHA
Safety glasses with side )
Eyes/Face regulation 29 CFR 1910.133 or

shields or face shield
European Standard EN166.[4]

Nitrile rubber gloves with a
minimum thickness of 0.11 mm

Hands Chemical-resistant gloves and a breakthrough time of
480 minutes are

recommended.[5]

Alab coat is required. Long
pants and closed-toe shoes
] ) are mandatory.[6] For larger
Body Protective clothing quantities or risk of splash, a
chemical-resistant apron

should be worn.

Use a NIOSH-approved

respirator if ventilation is
Respiratory Respiratory protection inadequate or when handling

fine powders to avoid dust

inhalation.[3]

Operational Plan: Handling and Storage

Handling:

Work in a well-ventilated area, preferably within a chemical fume hood, especially when
handling the powdered form to avoid dust formation.[6][7]

Avoid all contact with skin, eyes, and clothing.[7]

Do not eat, drink, or smoke in areas where the compound is handled or stored.[3]

Wash hands thoroughly with soap and water after handling.[4]
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» All equipment used for handling, such as spatulas and weighing boats, should be designated
for this compound or thoroughly decontaminated after use.

Storage:

Store in a tightly closed, original container in a cool, dry, and well-ventilated place.[7]

Keep away from heat, sparks, open flames, and other ignition sources.[3]

Store separately from combustible materials.[3]

For stock solutions, store at -80°C for up to 6 months or at -20°C for up to 1 month, protected
from moisture and light.[2]

Emergency Procedures

In the event of exposure or a spill, follow these first-aid and containment measures
immediately.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.targetmol.com/attachment/sds/204225036579651585/T85340
https://saunitedinitiatorsprod.blob.core.windows.net/productdata/NPS/United_Initiators_NPS_MSDS_CN_EN.pdf
https://saunitedinitiatorsprod.blob.core.windows.net/productdata/NPS/United_Initiators_NPS_MSDS_CN_EN.pdf
https://www.medchemexpress.com/xeruborbactam-disodium.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10854609?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Incident First-Aid / Spill Response

Immediately rinse with plenty of water for
several minutes, removing contact lenses if

Eye Contact i o
present and easy to do so. Continue rinsing and

seek medical attention if irritation persists.[3][4]

Take off contaminated clothing immediately.
) Wash the affected area with plenty of soap and
Skin Contact s
water.[4][7] If skin irritation or a rash occurs, get

medical help.[3]

Move the person to fresh air. If breathing is
) difficult, provide oxygen. If breathing has
Inhalation ) T o
stopped, give artificial respiration. Seek

immediate medical attention.[7]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion , . .
unconscious person. Call a physician or poison

control center immediately.[3]

Evacuate personnel from the area. Wear
appropriate PPE, including respiratory

Spill protection. Avoid dust formation. Carefully scoop
or sweep up the material and place it in a

suitable, labeled container for disposal.[7]

Disposal Plan

All waste containing (1R,2S)-Xeruborbactam disodium must be treated as hazardous waste.

o Dispose of the compound and its container in accordance with local, state, and federal
regulations at an approved waste disposal facility.[3][5]

e Do not allow the product to enter drains or waterways.

» Contaminated PPE and cleaning materials should also be collected and disposed of as
hazardous waste.
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Workflow for Handling and Disposal of (1R,2S)-Xeruborbactam disodium
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l
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Caption: A flowchart illustrating the key steps for safely handling and disposing of (1R,2S)-
Xeruborbactam disodium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling (1R,2S)-
Xeruborbactam disodium]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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